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Compound of Interest

Compound Name: Quinomycin C

Cat. No.: B1675163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quinomycin C is a member of the quinoxaline family of antibiotics and is known for its potent

antitumor properties.[1] Like its close analog Quinomycin A (also known as Echinomycin), it

functions as a DNA intercalating agent, inserting itself into the DNA double helix, which can

lead to the inhibition of DNA replication and RNA synthesis.[2][3][4] This mechanism of action

underlies its cytotoxic effects. Recent research has highlighted the role of the closely related

Quinomycin A in inhibiting Hypoxia-Inducible Factor-1 (HIF-1) and modulating the Notch

signaling pathway, making these compounds valuable tools in cancer research and drug

development.[5][6][7]

These application notes provide detailed protocols for the preparation, storage, and handling of

Quinomycin C stock solutions for routine laboratory use.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of Quinomycin C is essential for its

proper handling and use in experimental settings.
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Property Value Reference

Molecular Formula C₅₅H₇₂N₁₂O₁₂S₂ [8]

Molecular Weight 1157.37 g/mol [1]

Appearance Solid powder [1]

Purity >98% [1]

Solubility and Stability
Proper solubilization and storage are critical for maintaining the biological activity of

Quinomycin C.

Solvent Solubility Reference

DMSO Soluble [1]

DMF
Soluble (inferred from

Quinomycin A)
[9][10]

Ethanol
Limited solubility (inferred from

Quinomycin A)
[9][10]

Methanol
Limited solubility (inferred from

Quinomycin A)
[9][10]

Water
Poor solubility (inferred from

Quinomycin A)
[10]
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Storage Condition Stability Recommendation Reference

Lyophilized Powder >3 years at -20°C
Store in a dry, dark

environment.
[1]

Stock Solution (in

DMSO)

Long-term (months to

years) at -20°C

Aliquot to avoid

repeated freeze-thaw

cycles. Protect from

light.

[1][11]

Stock Solution (in

DMSO)

Short-term (days to

weeks) at 0-4°C

For immediate use.

Protect from light.
[1]

Experimental Protocols
Preparation of a 1 mM Quinomycin C Stock Solution in
DMSO
This protocol describes the preparation of a 1 mM stock solution of Quinomycin C, a common

starting concentration for in vitro experiments.

Materials:

Quinomycin C powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Quinomycin C powder to room

temperature to prevent condensation of moisture.
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Weighing Quinomycin C: Carefully weigh out 1.16 mg of Quinomycin C powder and

transfer it to a sterile microcentrifuge tube.

Solubilization: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Quinomycin C powder.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles the main stock

undergoes.

Storage: Store the aliquots at -20°C for long-term storage. For short-term use, a working

aliquot can be stored at 4°C for a few days, protected from light.

Workflow for Preparing Quinomycin C Stock Solution
The following diagram illustrates the general workflow for preparing a sterile stock solution of

Quinomycin C.
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Workflow for preparing Quinomycin C stock solution.
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Mechanism of Action: Inhibition of the Notch
Signaling Pathway
Quinomycin A, a close analog of Quinomycin C, has been shown to be a potent inhibitor of the

Notch signaling pathway, which is often dysregulated in cancer.[5][6] Quinomycin A can

downregulate the expression of Notch receptors (Notch1-4), their ligands (e.g., Jagged1,

Jagged2), and downstream target genes like Hes-1.[5][6][12] This inhibition of the Notch

pathway contributes to its anti-cancer and anti-cancer stem cell activity.[6] Given the structural

similarity, Quinomycin C is presumed to act through a similar mechanism.
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Inhibition of the Notch signaling pathway by Quinomycin C.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1675163?utm_src=pdf-body-img
https://www.benchchem.com/product/b1675163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Quinomycin C is a potent cytotoxic agent and should be handled with care.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves,

and safety glasses when handling Quinomycin C powder and solutions.

Containment: Handle the powder in a chemical fume hood or a designated containment area

to avoid inhalation of dust.

Disposal: Dispose of all waste materials contaminated with Quinomycin C according to your

institution's guidelines for cytotoxic waste.

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for professional laboratory guidance and institutional safety protocols.

Researchers should always consult the relevant Safety Data Sheet (SDS) for Quinomycin C
before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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